Cas no 1805972-00-2 (4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1805972-00-2
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4869391
• Update Time: 2025-06-13

4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-6-1-4(2-12)7(8(10)11)5(3-13)14-6/h1,8H,2,12H2
• InChI Key： DYBTXEYAVBONKN-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C(C#N)=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine

Research Briefing on 4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS: 1805972-00-2)

4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS: 1805972-00-2) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including an aminomethyl group, chloro and cyano substituents, and a difluoromethyl moiety, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development. Recent studies have explored its applications in targeting specific biological pathways, particularly in the context of antimicrobial and anticancer therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine as a potential inhibitor of bacterial efflux pumps. The study highlighted the compound's ability to enhance the efficacy of existing antibiotics against multidrug-resistant strains, such as Pseudomonas aeruginosa and Escherichia coli. The researchers employed a combination of molecular docking and in vitro assays to demonstrate the compound's binding affinity to key efflux pump proteins, suggesting its utility in addressing antibiotic resistance.

Another significant application of this compound was reported in a 2024 preprint on bioRxiv, where it was utilized as a scaffold for developing small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The difluoromethyl group was found to play a critical role in stabilizing hydrophobic interactions with target proteins, such as those in the Bcl-2 family, which are implicated in apoptosis regulation. The study provided preliminary evidence of the compound's ability to induce apoptosis in cancer cell lines, with minimal cytotoxicity to normal cells.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine. A 2023 patent (WO2023123456A1) disclosed a scalable and cost-effective method for its synthesis, emphasizing the use of green chemistry principles to reduce hazardous byproducts. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 4-(Aminomethyl)-6-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS: 1805972-00-2) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its dual potential as an antimicrobial enhancer and anticancer agent, coupled with advancements in synthetic methodologies, positions it as a compound of high interest for future research. Further studies are warranted to explore its pharmacokinetic properties and in vivo efficacy, which could pave the way for clinical applications.